Cas no 252248-89-8 (1-Cinnamoylpyrrole)

• Product Name: 1-Cinnamoylpyrrole
• CAS No: 252248-89-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1080626
• PubChem ID: 11435543
• Update Time: 2025-04-20

1-Cinnamoylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Cinnamoylpyrrole
• [ "" ]
• N-Cinnamoylpyrrol
• FS-8683
• SCHEMBL820180
• (2E)-3-phenyl-1-(1H-pyrrol-1-yl)prop-2-en-1-one
• AKOS025288043
• 252248-89-8
• DA-69036
• (2E)-3-Phenyl-1-(1H-pyrrol-1-yl)-2-propen-1-one
• (E)-3-phenyl-1-pyrrol-1-ylprop-2-en-1-one

• Inchi： 1S/C13H11NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-11H/b9-8+
• InChI Key： HDEBNIVZHWCOPZ-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 197.08400
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-105 ºC
• Boiling Point: 257.8±23.0 ºC (760 Torr),
• Flash Point: 109.7±22.6 ºC,
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 22.00000
• LogP: 2.84170

1-Cinnamoylpyrrole Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives